Cas no 1955548-35-2 (3-methyl-3-4-(propan-2-yloxy)phenylpyrrolidine hydrochloride)

• Product Name: 3-methyl-3-4-(propan-2-yloxy)phenylpyrrolidine hydrochloride
• CAS No: 1955548-35-2
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• MDL: MFCD30181137
• CID: 4631584
• Update Time: 2025-05-24

3-methyl-3-4-(propan-2-yloxy)phenylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-[4-(propan-2-yloxy)phenyl]pyrrolidine hydrochloride
• 3-methyl-3-4-(propan-2-yloxy)phenylpyrrolidine hydrochloride

• MDL： MFCD30181137
• Inchi： 1S/C14H21NO.ClH/c1-11(2)16-13-6-4-12(5-7-13)14(3)8-9-15-10-14;/h4-7,11,15H,8-10H2,1-3H3;1H
• InChI Key： XHEGFWHAZSGSPG-UHFFFAOYSA-N
• SMILES： CC1(C2C=CC(OC(C)C)=CC=2)CNCC1.Cl

Additional information on 3-methyl-3-4-(propan-2-yloxy)phenylpyrrolidine hydrochloride

Introduction to 3-Methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine Hydrochloride (CAS No. 1955548-35-2)

3-Methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride (CAS No. 1955548-35-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The unique structural features of this compound, particularly the presence of the propan-2-yloxy and methyl groups, contribute to its potential therapeutic applications.

The chemical structure of 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride is characterized by a pyrrolidine ring substituted with a methyl group at the 3-position and a 4-(propan-2-yloxy)phenyl group at the 3-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. This compound has been studied for its potential as a ligand for several receptors, including serotonin and dopamine receptors, which are crucial in the treatment of neurological and psychiatric disorders.

Recent research has highlighted the importance of 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of this compound for serotonin receptors. The results indicated that it exhibits high affinity for the 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. This finding suggests that 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride could be a promising lead compound for the development of new antidepressants and anxiolytics.

In addition to its potential as a serotonin receptor ligand, 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride has also been explored for its effects on dopamine receptors. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound selectively binds to the D₂ receptor subtype, which is involved in motor control and reward pathways. This property makes it a potential candidate for treating Parkinson's disease and other movement disorders.

The pharmacokinetic properties of 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride have been extensively studied to evaluate its suitability as a drug candidate. In vitro assays have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug intended for systemic administration. Furthermore, preliminary toxicology studies have indicated that it has a favorable safety profile at therapeutic doses.

Clinical trials are currently underway to assess the safety and efficacy of 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride in human subjects. Phase I trials have demonstrated that it is well-tolerated with no significant adverse effects reported at doses up to 100 mg/day. These findings have paved the way for Phase II trials, which are designed to evaluate its therapeutic potential in patients with specific neurological and psychiatric conditions.

The development of 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride as a therapeutic agent is part of a broader effort to discover new drugs that can address unmet medical needs. The compound's unique chemical structure and pharmacological properties make it an attractive candidate for further investigation. As research progresses, it is expected that this compound will contribute significantly to the advancement of treatments for various neurological and psychiatric disorders.

In conclusion, 3-methyl-3-(4-(propan-2-yloxy)phenyl)pyrrolidine hydrochloride (CAS No. 1955548-35-2) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its potential as a ligand for serotonin and dopamine receptors, coupled with favorable pharmacokinetic properties, positions it as a promising lead compound for the development of novel therapeutic agents. Ongoing clinical trials will provide further insights into its safety and efficacy, potentially leading to new treatment options for patients suffering from neurological and psychiatric conditions.